Cas no 2171303-87-8 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid
• CAS No: 2171303-87-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6484387
• PubChem ID: 165527048
• Update Time: 2025-10-28

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]oxolane-3-carboxylic acid
• EN300-1493804
• 2171303-87-8

• Inchi： 1S/C26H30N2O6/c1-3-15(2)23(24(29)27-22-14-33-12-21(22)25(30)31)28-26(32)34-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-23H,3,12-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t15?,21?,22?,23-/m0/s1
• InChI Key： LOXFFEJAPDCWIE-SQTKTLBCSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171303-87-8, known as 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and an oxolane ring. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in the development of advanced drug delivery systems. The presence of the fluoren-9-yl group, a common protecting group in peptide synthesis, suggests its role in stabilizing sensitive functional groups during chemical reactions. Additionally, the methoxycarbonyl group enhances the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the most intriguing aspects of this compound is its ability to form stable amide bonds under mild conditions. This property has been leveraged in the synthesis of bioactive molecules, where precise control over reaction conditions is crucial. Researchers have also explored the use of this compound in click chemistry, where it serves as a versatile building block for constructing complex molecular architectures.

In terms of pharmacological applications, this compound has shown potential as a prodrug precursor. Its oxolane ring provides a protective environment for sensitive functional groups, ensuring their stability until release at the target site. This characteristic makes it particularly useful in targeted drug delivery systems, where controlled release is essential for maximizing therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed that the methoxycarbonyl group plays a critical role in interactions with protein receptors, suggesting its potential as a lead compound for drug design.

The synthesis of this compound involves a multi-step process that combines principles from stereochemistry and organocatalysis. The use of chiral auxiliaries ensures high enantiomeric excess in the final product, which is crucial for pharmaceutical applications where stereochemistry can significantly influence biological activity.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid represents a cutting-edge molecule with diverse applications in organic synthesis and pharmacology. Its unique structural features and promising biological properties make it a valuable tool for researchers in these fields. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.